Cas no 928118-17-6 ((9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• CAS No: 928118-17-6
• MF: C₂₃H₂₀N₂O₂
• MW: 356.417105674744
• MDL: MFCD28714571
• CID: 4665755
• PubChem ID: 100657759
• Update Time: 2025-08-05

(9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinoxalinecarboxylic acid, 3,4-dihydro-, 9H-fluoren-9-ylmethyl ester
• 9H-fluoren-9-ylmethyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• (9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate

• MDL： MFCD28714571
• Inchi： 1S/C23H20N2O2/c26-23(25-14-13-24-21-11-5-6-12-22(21)25)27-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-12,20,24H,13-15H2
• InChI Key： CRNBLSLIYIFDMX-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C2=C(C=CC=C2)NCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 928118-17-6)

(9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 928118-17-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as Fmoc-protected tetrahydroquinoxaline, plays a critical role in peptide coupling and solid-phase synthesis due to its unique structural properties. Researchers and chemists frequently search for Fmoc-tetrahydroquinoxaline derivatives to explore their applications in drug discovery and material science.

The compound's molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) group, which is a cornerstone in modern peptide chemistry. The Fmoc group is renowned for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in combinatorial chemistry. Recent trends in green chemistry and sustainable synthesis have further amplified interest in this compound, as it aligns with the demand for eco-friendly protecting groups.

One of the most searched questions related to CAS No. 928118-17-6 is its solubility and reactivity profile. Studies indicate that this compound exhibits excellent solubility in polar organic solvents such as dimethylformamide (DMF) and acetonitrile, facilitating its use in high-throughput screening. Additionally, its compatibility with automated peptide synthesizers has made it a staple in laboratories focusing on bioconjugation and proteomics.

In the context of drug development, (9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate serves as a key intermediate for designing heterocyclic scaffolds. These scaffolds are pivotal in creating kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology. The compound's tetrahydroquinoxaline core is particularly valued for its ability to mimic natural pharmacophores, enhancing binding affinity and selectivity.

Another hot topic linked to this compound is its role in click chemistry and bioorthogonal reactions. With the rise of precision medicine, researchers are leveraging its Fmoc-protected amine functionality to create targeted drug delivery systems. This aligns with the growing demand for personalized therapeutics and theranostic agents, where CAS No. 928118-17-6 is often cited in patent literature.

From a commercial perspective, the global market for Fmoc-protected amino acids and derivatives is expanding, driven by advancements in biotechnology and pharmaceutical manufacturing. Suppliers and distributors of 928118-17-6 emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to stringent regulatory requirements. This has positioned the compound as a reliable choice for contract research organizations (CROs) and academic institutions.

In summary, (9H-fluoren-9-yl)methyl 1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS No. 928118-17-6) is a versatile building block with broad applications in medicinal chemistry, peptide synthesis, and material science. Its relevance in cutting-edge research areas like bioorthogonal chemistry and drug discovery ensures its continued prominence in scientific literature and industrial workflows.